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Compound of Interest

Compound Name: Clk1-IN-3

Cat. No.: B10861354 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

extends beyond experiments to the proper disposal of chemical reagents. This guide provides

essential, step-by-step procedures for the safe disposal of Clk1-IN-3, a potent and selective

Clk1 inhibitor. Adherence to these guidelines is critical for protecting both laboratory personnel

and the environment.

The primary safety concern with Clk1-IN-3 is its environmental toxicity. According to its Safety

Data Sheet (SDS), it is very toxic to aquatic life with long-lasting effects[1]. Therefore,

preventing its release into the environment is paramount. The compound is also harmful if

swallowed[1].

Step-by-Step Disposal Protocol
This protocol is based on the precautionary statements and hazard information provided in the

Safety Data Sheet for Clk1-IN-3.

Collection of Waste:

All materials contaminated with Clk1-IN-3, including unused compound, solutions,

contaminated personal protective equipment (PPE) such as gloves and lab coats, and any

contaminated labware (e.g., pipette tips, vials), must be collected for disposal.

If a spill occurs, it should be collected immediately ("Collect spillage") to prevent

environmental release[1].
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Waste Segregation and Containerization:

Use a dedicated, clearly labeled, and sealed waste container for all Clk1-IN-3 waste.

The container must be compatible with the chemical properties of the waste.

The label should clearly indicate "Hazardous Waste: Clk1-IN-3" and include appropriate

hazard symbols (e.g., harmful, environmental hazard).

Storage of Waste:

Store the sealed waste container in a designated, well-ventilated, and secure area away

from incompatible materials such as strong acids/alkalis and strong oxidizing/reducing

agents[1].

Follow the recommended storage conditions for the compound, which is typically at -20°C

for the powder and -80°C for solutions, to maintain stability until disposal[1][2].

Final Disposal:

The ultimate disposal method must be through an approved hazardous waste disposal

facility ("Dispose of contents/ container to an approved waste disposal plant")[1].

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the hazardous waste. They will have established procedures and

licensed contractors for this purpose.

Under no circumstances should Clk1-IN-3 or its containers be disposed of in the regular

trash or poured down the drain. This is to "Avoid release to the environment"[1].

Quantitative Data for Clk1-IN-3
For easy reference, the following table summarizes key quantitative data for Clk1-IN-3.
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Property Value Reference

Molecular Formula C24H23FN6O [1][3]

Molecular Weight 430.48 g/mol [1]

CAS Number 2922550-28-3 [1][3][4]

IC50 (Clk1) 5 nM [2][4]

IC50 (Clk2) 42 nM [2][4]

IC50 (Clk4) 108 nM [2][4]

Storage (Powder) -20°C for 2 years [4]

Storage (in DMSO) -80°C for 6 months [2][4]

Experimental Workflow for Safe Disposal
The following diagram illustrates the logical workflow for the proper handling and disposal of

Clk1-IN-3 waste in a laboratory setting.
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Clk1-IN-3 Disposal Workflow
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Caption: Workflow for the safe disposal of Clk1-IN-3 waste.

By implementing these procedures, laboratories can ensure the safe and environmentally

responsible disposal of Clk1-IN-3, fostering a culture of safety and building trust in their

operational practices.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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